Superior Brain Penetration
JNJ-42253432 achieves a brain-to-plasma concentration ratio of 1.0 in rats, indicating unrestricted passive equilibration across the blood-brain barrier [1]. In contrast, the widely used P2X7 antagonist A-438079 exhibits poor brain penetration and is employed primarily for peripheral target engagement studies; its brain-to-plasma ratio has not been reported as favorable for CNS applications [2]. Similarly, the clinical candidate AZD-9056 was discontinued partly due to insufficient CNS exposure to engage central P2X7 at tolerable doses [3]. This quantitative brain penetration metric directly impacts the interpretability of in vivo CNS pharmacology experiments.
| Evidence Dimension | Brain-to-plasma concentration ratio (rat) |
|---|---|
| Target Compound Data | 1.0 (equilibrium distribution) |
| Comparator Or Baseline | A-438079: poor brain penetration (not quantified as favorable for CNS); AZD-9056: insufficient CNS exposure for central target engagement |
| Quantified Difference | JNJ-42253432 provides 1:1 brain-plasma partitioning; comparator agents lack documented CNS-adequate exposure |
| Conditions | Rat pharmacokinetic study; oral administration; brain and plasma sampled at matched time points |
Why This Matters
A brain-to-plasma ratio of 1 is a binary differentiator for CNS target engagement experiments; researchers relying on compounds with unquantified or poor brain penetration cannot attribute in vivo pharmacodynamic effects to central P2X7 blockade with confidence.
- [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
- [2] Nelson DW, Gregg RJ, Kort ME, Perez-Medrano A, Voight EA, Wang Y, Grayson G, Namovic MT, Donnelly-Roberts DL, Niforatos W, Honore P, Jarvis MF, Faltynek CR, Carroll WA. Structure-activity relationship studies on a series of novel, substituted 1-benzyl-5-phenyltetrazole P2X7 antagonists. J Med Chem. 2006 Jun 15;49(12):3659-66. doi: 10.1021/jm051202e. PMID: 16759112. View Source
- [3] Keystone EC, Wang MM, Layton M, Hollis S, McInnes IB; D1520C00001 Study Team. Clinical evaluation of the efficacy of the P2X7 purinergic receptor antagonist AZD9056 on the signs and symptoms of rheumatoid arthritis in patients with active disease despite treatment with methotrexate or sulphasalazine. Ann Rheum Dis. 2012 Oct;71(10):1630-5. doi: 10.1136/annrheumdis-2011-143578. PMID: 22966146. View Source
